Cas no 54621-17-9 (9,12-Dioxa-1,3-diazadispiro4.2.4.2tetradecane-2,4-dione)

• Product Name: 9,12-Dioxa-1,3-diazadispiro4.2.4.2tetradecane-2,4-dione
• CAS No: 54621-17-9
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• MDL: MFCD09733201
• CID: 3040027
• PubChem ID: 16786445
• Update Time: 2025-06-20

9,12-Dioxa-1,3-diazadispiro4.2.4.2tetradecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 9,12-dioxa-1,3-diaza-dispiro[4.2.4.2]tetradecane-2,4-dione
• 9,12-dioxa-1,3-diazadispiro[4.2.4.2]tetradecane-2,4-dione;4,4-1,4-dioxa-9,11-diazadispiro[4.2.4.2]tetradecane-10,12-dione;
• AKOS009122486
• SCHEMBL573862
• CS-0197643
• VJZBGDJWIYJHCU-UHFFFAOYSA-N
• 9,12-dioxa-2,4-diazadispiro[4.2.48.25]tetradecane-1,3-dione
• 9,12-Dioxa-1,3-diazadispiro[4.2.4.2]tetradecane-2,4-dione
• MFCD09733201
• 9,12-dioxa-1,3-diazadispiro[4.2.4^{8}.2^{5}]tetradecane-2,4-dione
• DTXSID201196923
• EN300-109551
• 9,12-Dioxa-1,3-diazadispiro[4.2.4(8).2(5)]tetradecane-2,4-dione
• 54621-17-9
• Z240132344
• 9,12-Dioxa-1,3-diazadispiro(4.2.4.2)tetradecane-2,4-dione
• ECA62117
• 9,12-Dioxa-1,3-diazadispiro4.2.4.2tetradecane-2,4-dione

• MDL： MFCD09733201
• Inchi： 1S/C10H14N2O4/c13-7-9(12-8(14)11-7)1-3-10(4-2-9)15-5-6-16-10/h1-6H2,(H2,11,12,13,14)
• InChI Key： VJZBGDJWIYJHCU-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC1(C(NC(N1)=O)=O)CC2

Computed Properties

• Exact Mass: 226.09500
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.66000
• LogP: 0.53930

Additional information on 9,12-Dioxa-1,3-diazadispiro4.2.4.2tetradecane-2,4-dione

Introduction to 9,12-Dioxa-1,3-diazadispiro[4.2.4.2]tetradecane-2,4-dione (CAS No. 54621-17-9)

9,12-Dioxa-1,3-diazadispiro[4.2.4.2]tetradecane-2,4-dione (CAS No. 54621-17-9) is a unique and complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate spirocyclic structure and the presence of multiple heteroatoms, offers a rich platform for exploring novel biological activities and potential therapeutic applications.

The chemical structure of 9,12-Dioxa-1,3-diazadispiro[4.2.4.2]tetradecane-2,4-dione is particularly noteworthy due to its dual dione functionality and the incorporation of oxygen and nitrogen atoms within its spirocyclic framework. This combination of functional groups endows the molecule with a diverse range of chemical properties, making it a valuable candidate for various biochemical and pharmacological studies.

Recent advancements in synthetic chemistry have enabled the efficient and scalable synthesis of 9,12-Dioxa-1,3-diazadispiro[4.2.4.2]tetradecane-2,4-dione. Researchers have developed novel synthetic routes that not only improve the yield and purity of the compound but also reduce the environmental impact of its production. These methods often involve the use of green chemistry principles, such as the utilization of environmentally benign solvents and catalysts.

In terms of biological activity, 9,12-Dioxa-1,3-diazadispiro[4.2.4.2]tetradecane-2,4-dione has shown promising results in several preclinical studies. Initial investigations have focused on its potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways involved in inflammation. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its anti-inflammatory properties, 9,12-Dioxa-1,3-diazadispiro[4.2.4.2]tetradecane-2,4-dione has also been explored for its potential as an anticancer agent. Preclinical data suggest that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. Mechanistic studies have revealed that this compound can induce apoptosis through the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential.

The pharmacokinetic profile of 9,12-Dioxa-1,3-diazadispiro[4.2.4.2]tetradecane-2,4-dione has been another area of active research. Early studies indicate that it has favorable oral bioavailability and a reasonable half-life in vivo, which are crucial parameters for its development as a therapeutic agent. Additionally, preliminary toxicology assessments have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed.

To further elucidate the mechanisms underlying the biological activities of 9,12-Dioxa-1,3-diazadispiro[4.2.4.2]tetradecane-2,4-dione, researchers are employing advanced techniques such as molecular docking and molecular dynamics simulations. These computational tools help in understanding how the compound interacts with specific protein targets at the molecular level, providing insights into its mode of action.

Clinical trials are currently underway to evaluate the safety and efficacy of 9,12-Dioxa-1,3-diazadispiro[4.2.4.2]tetradecane-2,4-dione in human subjects. Phase I trials have shown promising results with good tolerability and pharmacokinetic profiles consistent with preclinical data. Ongoing Phase II trials are focusing on specific indications such as inflammatory diseases and certain types of cancer.

In conclusion, 9,12-Dioxa-1,3-diazadispiro[4.2.4.2]tetradecane-2,4-dione (CAS No. 54621-17-9) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an exciting candidate for further development in medicinal chemistry and pharmaceutical research.